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Compound of Interest

Compound Name: Lrrk2/nuak1/tyk2-IN-1

Cat. No.: B15140512 Get Quote

Comparative Analysis of Lrrk2/nuak1/tyk2-IN-1:
A Guide for Researchers
For researchers, scientists, and drug development professionals, this guide provides a

comparative overview of the multi-targeted inhibitor Lrrk2/nuak1/tyk2-IN-1. While direct

comparative data on the activity of this inhibitor in different cell lines is not publicly available,

this document summarizes its known biochemical potency and provides detailed experimental

protocols for relevant assays. Additionally, it outlines the signaling pathways of its targets:

Leucine-rich repeat kinase 2 (LRRK2), NUAK family SNF1-like kinase 1 (NUAK1), and Tyrosine

kinase 2 (TYK2).

Biochemical Activity of Lrrk2/nuak1/tyk2-IN-1
Lrrk2/nuak1/tyk2-IN-1 is a potent inhibitor of LRRK2, NUAK1, and TYK2. The available data

indicates strong inhibitory activity in biochemical assays, with IC50 values below 10 nM for all

three kinases. This suggests that the compound is a highly effective inhibitor of these targets in

a cell-free environment.[1][2][3][4]
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Target Kinase Variant IC50 (nM) Assay Type

LRRK2 Wild-type < 10

TR-FRET

LanthaScreen Eu

kinase binding assay

LRRK2 G2019S mutant < 10

TR-FRET

LanthaScreen Eu

kinase binding assay

NUAK1 Not specified < 10

TR-FRET

LanthaScreen Eu

kinase binding assay

TYK2 Not specified < 10 HTRF kinase assay

Note: The data presented is based on in vitro biochemical assays and may not directly

translate to cellular activity. No publicly available data demonstrates the cross-validation of

Lrrk2/nuak1/tyk2-IN-1 activity in different cell lines.

Signaling Pathways
To understand the potential cellular effects of Lrrk2/nuak1/tyk2-IN-1, it is crucial to consider

the signaling pathways in which its targets are involved.

LRRK2 Signaling Pathway
LRRK2 is a large, complex protein with roles in various cellular processes, and its mutation is

linked to Parkinson's disease.[5][6] It is known to be involved in vesicular trafficking, autophagy,

and mitochondrial function.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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